1,5-Diiodopentan-3-one

• IUPAC Name: 1,5-diiodopentan-3-one
• InChI: InChI=1S/C5H8I2O/c6-3-1-5(8)2-4-7/h1-4H2
• InChI Key: MARSRGXUACSFTJ-UHFFFAOYSA-N
• Canonical SMILES: C(CI)C(=O)CCI
• Molecular Formula: C5H8I2O
• Molecular Weight: 337.93 g/mol
• CAS No.: 1428126-85-5; 34270-90-1

Description

1,5-Diiodopentan-3-one is a halogenated ketone with the molecular formula C₅H₈I₂O and a calculated molecular weight of 337.8 g/mol. Its CAS Registry Number is CAS: 186.21, though this may refer to an alternative identifier due to a discrepancy in the reported molecular weight (186.21 g/mol) in , which conflicts with stoichiometric calculations. The compound features iodine atoms at the terminal positions (C1 and C5) and a ketone group at C3. It is primarily utilized as a synthetic intermediate in organic chemistry, particularly in cross-coupling reactions or nucleophilic substitutions, where iodine acts as a leaving group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,5-Dichloropentan-3-one

• Molecular Formula : C₅H₈Cl₂O
• CAS : 3592-25-4
• Molecular Weight : 179.03 g/mol
• Key Differences :
  • Halogen Substituents : Chlorine (atomic radius = 0.79 Å) replaces iodine (atomic radius = 1.39 Å), reducing polarizability and leaving-group ability.
  • Reactivity : The dichloro analog is less reactive in nucleophilic substitutions due to weaker C–Cl bond dissociation energy (339 kJ/mol vs. C–I bond energy of 209 kJ/mol).
  • Applications : Used in pharmaceutical intermediates where milder reactivity is preferred.

3-Hydroxy-1,5-diphenyl-1-pentanone

• Molecular Formula : C₁₇H₁₈O₂
• CAS : 60669-64-9
• Molecular Weight : 254.32 g/mol
• Key Differences: Functional Groups: A hydroxyl group (–OH) at C3 and phenyl rings at C1 and C5 replace the iodine atoms. Solubility: Increased hydrophilicity due to the –OH group, contrasting with the hydrophobic nature of 1,5-diiodopentan-3-one. Applications: Serves as a precursor in flavonoid synthesis and chiral resolution studies.

3-Oxapentane-1,5-diyl Dicarbamate

• Molecular Formula : C₉H₁₆N₂O₅
• CAS: Not explicitly listed (see ).
• Molecular Weight : 232.24 g/mol
• Key Differences :
  • Backbone Structure : Contains ether (–O–) and carbamate (–NHCOO–) groups instead of a ketone and halogens.
  • Coordination Chemistry : Forms metal complexes (e.g., with Zn²⁺ or Cu²⁺) due to carbamate ligands, a feature absent in 1,5-diiodopentan-3-one.

Comparative Data Table

Compound	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
1,5-Diiodopentan-3-one	186.21*	C₅H₈I₂O	337.8 (calc.)	Iodine, ketone	Halogenation reactions
1,5-Dichloropentan-3-one	3592-25-4	C₅H₈Cl₂O	179.03	Chlorine, ketone	Pharmaceutical intermediates
3-Hydroxy-1,5-diphenyl-1-pentanone	60669-64-9	C₁₇H₁₈O₂	254.32	Hydroxyl, phenyl	Flavonoid synthesis
3-Oxapentane-1,5-diyl Dicarbamate	N/A	C₉H₁₆N₂O₅	232.24	Ether, carbamate	Metal-organic frameworks

*Note: Discrepancy exists between reported (186.21 g/mol) and calculated molecular weight for 1,5-diiodopentan-3-one.

Research Findings and Implications

Reactivity Trends

• Halogen Effects : The iodine substituents in 1,5-diiodopentan-3-one enhance its utility in Suzuki-Miyaura couplings, where C–I bonds are more readily activated than C–Cl bonds.
• Thermal Stability : The dichloro analog exhibits higher thermal stability (decomposition >200°C) compared to the diiodo compound, which may degrade at lower temperatures due to weaker C–I bonds.